Cas no 2137418-08-5 ((1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137418-08-5
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6006214
• PubChem ID: 165461549
• Update Time: 2025-06-11

(1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137418-08-5
• (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726807

• Inchi： 1S/C11H13BrFNO/c1-6(14)8-2-7-3-9(12)4-10(13)11(7)15-5-8/h3-4,6,8H,2,5,14H2,1H3/t6-,8?/m0/s1
• InChI Key： HHVLKIFEHKKLOO-UUEFVBAFSA-N
• SMILES： BrC1C=C(C2=C(C=1)CC(CO2)[C@H](C)N)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Chemical Profile of (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137418-08-5)

(1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by its CAS number 2137418-08-5, belongs to a class of molecules that exhibit promising biological activity, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a complex heterocyclic system, specifically a 3,4-dihydro-2H-1-benzopyran core, which is further functionalized with a 6-bromo and an 8-fluoro substituent. These modifications contribute to the compound's distinct chemical properties and potential biological interactions. The presence of the chiral center at the (1S) position adds another layer of complexity, influencing its stereochemical behavior and pharmacological activity.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The benzopyran scaffold, in particular, has been extensively studied due to its versatility in mimicking natural products and its ability to interact with various biological targets. The specific combination of bromo and fluoro groups in this compound not only enhances its lipophilicity but also modulates its reactivity, making it an intriguing subject for medicinal chemists.

Current research in the field of medicinal chemistry increasingly relies on computational methods to predict the biological activity of new compounds. The structural features of (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine have been subjected to virtual screening and molecular docking studies to identify potential binding interactions with target proteins. These studies have revealed that the compound may exhibit inhibitory activity against several enzymes and receptors involved in critical biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to construct the desired stereocenter and functional groups efficiently. The synthetic route also emphasizes sustainability, with efforts to minimize waste and optimize reaction conditions for greener chemistry practices.

Beyond its potential therapeutic applications, (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine also serves as a valuable tool for mechanistic studies in pharmacology. Its unique structural features allow researchers to probe the underlying mechanisms of drug action and develop more refined models for drug design. By understanding how this compound interacts with biological systems, scientists can gain insights into the broader class of benzopyran derivatives and their potential uses in medicine.

The development of new pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring safe and effective treatments to patients. (1S)-1-(6-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1amine represents an example of how interdisciplinary research can lead to innovative solutions in healthcare. Its continued study may pave the way for novel therapeutic strategies targeting various diseases.

In conclusion, (1S)-1-(6-bromo-octahydroquinolizinone derivatives are at forefronts important research areas as they provide new insights into structure-function relationships within medicinal chemistry. The unique structural attributes along with their stereochemistry contribute towards their potential applications within drug discovery programs targeting neurological disorders among others areas where they continue showing promise through ongoing investigations by dedicated scientific communities worldwide.